Cas no 774213-03-5 (tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate
• CAS No: 774213-03-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 552395
• PubChem ID: 11962830
• Update Time: 2025-08-02

tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1S,3R)-3-(aminomethyl)cyclopentyl)carbamate
• Carbamic acid, [(1S,3R)-3-(aminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• Carbamic acid,[(1S,3R)-3-(aminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate
• (1S, 3R)-(3-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester
• CS-0456561
• tert-butyl N-[cis-3-(aminomethyl)cyclopentyl]carbamate
• [(1S,3R)-3-(Aminomethyl)cyclopentyl]-carbamic acid 1,1-dimethylethyl ester
• tert-Butyl((1S,3R)-3-(aminomethyl)cyclopentyl)carbamate
• SCHEMBL3900940
• tert-Butyl [(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate
• DTXSID70474855
• 774213-03-5
• 862700-28-5

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-5-4-8(6-9)7-12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key： IHGSPMZBMBIGHI-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CC[C@@H](CN)C1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate

Introduction to tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate (CAS No. 774213-03-5)

tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate (CAS No. 774213-03-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral carbamate derivative that has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a chiral cyclopentyl ring with an aminomethyl substituent. The presence of the chiral centers at the 1S and 3R positions imparts enantiomeric purity to the molecule, making it valuable for applications where stereochemistry plays a crucial role. The tert-butyl group provides steric protection, enhancing the stability and solubility of the compound.

The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point and boiling point are not readily available in the literature, but these properties can be determined through standard analytical techniques. The molecular weight of tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate is approximately 229.34 g/mol.

Synthesis Methods

The synthesis of tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate has been reported in several studies. One common approach involves the reaction of (1S,3R)-3-(aminomethyl)cyclopentanamine with tert-butyl chloroformate in the presence of a base such as triethylamine or diisopropylethylamine (DIPEA). This reaction typically proceeds under mild conditions and yields the desired product in good yield and high enantiomeric purity.

An alternative method involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis. For example, asymmetric hydrogenation of a prochiral substrate followed by carbamate formation can provide access to the target compound with high enantioselectivity. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Biological Activities and Applications

tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate has shown promising biological activities in various preclinical studies. One notable application is its use as an intermediate in the synthesis of drugs targeting neurological disorders. The compound's ability to modulate specific receptors or enzymes makes it a valuable tool in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry reported that derivatives of tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate exhibit potent activity against certain types of cancer cells. The researchers found that these derivatives can selectively inhibit key signaling pathways involved in cancer progression, suggesting their potential as novel anticancer agents.

In addition to its therapeutic applications, tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate has also been explored for its use as a chiral building block in organic synthesis. Its unique structure allows for the construction of complex molecules with well-defined stereochemistry, which is crucial for many advanced materials and pharmaceuticals.

Clinical Trials and Future Prospects

The clinical development of compounds derived from tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate is an active area of research. Several clinical trials are currently underway to evaluate their safety and efficacy in treating various diseases. For instance, a phase II trial is investigating a derivative of this compound for its potential to treat Alzheimer's disease by modulating amyloid-beta aggregation.

The future prospects for tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate are promising. As researchers continue to uncover new biological targets and mechanisms of action, it is likely that more applications will be discovered for this versatile compound. Moreover, advancements in synthetic methods and analytical techniques will further enhance its utility in both academic and industrial settings.

Safety Considerations

Safety is a critical aspect when working with any chemical compound. While specific safety data for tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate may not be extensively available, general precautions should be taken when handling this material. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, tert-butyl N-[(1S,3R)-3-(aminomethyl)cyclopentyl]carbamate (CAS No. 774213-03-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research progresses, it is expected that this compound will continue to play a significant role in advancing our understanding of complex biological systems and developing new therapeutic strategies.